Hexacosa-5,9,19-trienoic acid

Specification

• CAS No.: 59708-89-3
• Molecular Formula: C26H46O2
• Molecular Weight: 390.6 g/mol
• IUPAC Name: hexacosa-5,9,19-trienoic acid
• Standard InChI: InChI=1S/C26H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h7-8,17-18,21-22H,2-6,9-16,19-20,23-25H2,1H3,(H,27,28)
• Standard InChI Key: AVXZCQUJHUWUHY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC=CCCCCCCCCC=CCCC=CCCCC(=O)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Stereochemistry

Hexacosa-5,9,19-trienoic acid, systematically named (5Z,9Z,19E)-hexacosa-5,9,19-trienoic acid, has a molecular weight of 390.6 g/mol and an exact mass of 390.3498 g/mol. The compound’s structure is defined by three double bonds:

• Δ5 (Z): A cis double bond between carbons 5 and 6.

• Δ9 (Z): A cis double bond between carbons 9 and 10.

• Δ19 (E): A trans double bond between carbons 19 and 20.

The cis configurations at Δ5 and Δ9 introduce kinks in the hydrocarbon chain, reducing packing efficiency and influencing membrane fluidity. In contrast, the trans configuration at Δ19 may confer rigidity to the terminal portion of the molecule.

Table 1: Key Physicochemical Properties of Hexacosa-5,9,19-Trienoic Acid

Property	Value	Source
Molecular Formula	$\text{C}_{26}\text{H}_{46}\text{O}_2$	PubChem
Molecular Weight	390.6 g/mol	PubChem
Exact Mass	390.3498 g/mol	PubChem
Topological Polar Surface Area (TPSA)	37.3 Ų	PubChem
LogP (Octanol-Water)	9.95	Chemsrc

Natural Occurrence and Biological Sources

Hexacosa-5,9,19-trienoic acid has been identified in marine organisms, particularly macroalgae and phytoplankton. For instance, the red alga Hydrolithon reinboldii produces structurally related long-chain PUFAs, such as hexacosa-5,9-dienoic acid methyl ester, which share biosynthetic pathways with hexacosa-5,9,19-trienoic acid. These organisms utilize desaturase enzymes to introduce double bonds at specific positions, a process influenced by environmental factors like temperature and salinity.

Synthesis and Chemical Modification

Stereoselective Synthesis

The synthesis of conjugated trienoic acids, including hexacosa-5,9,19-trienoic acid, often employs palladium-catalyzed cross-coupling reactions. A notable method involves the alkyne elementometalation–Negishi coupling protocol, which achieves ≥98% stereoselectivity for E and Z configurations. For example, ethyl (all-E)-trideca-2,4,6-trienoate (a model trienoic ester) is synthesized via hydrozirconation of alkynes followed by cross-coupling with bromoacrylic esters. This approach could be adapted for hexacosa-5,9,19-trienoic acid by elongating the carbon chain and introducing double bonds at Δ5, Δ9, and Δ19.

Challenges in Large-Scale Production

Synthesizing long-chain PUFAs with multiple double bonds remains technically demanding due to:

• Steric hindrance: Long alkyl chains reduce reaction efficiency in coupling steps.

• Oxidative instability: Polyunsaturated systems are prone to autoxidation, necessitating inert atmosphere handling.

Analytical Characterization

Spectroscopic Methods

• NMR Spectroscopy: $^1\text{H}$- and $^13\text{C}$-NMR identify double bond positions and configurations. For example, coupling constants ($J$) distinguish cis ($J \approx 10–12 \, \text{Hz}$) and trans ($J \approx 15 \, \text{Hz}$) geometries.

• Mass Spectrometry: High-resolution ESI-MS confirms molecular weight and fragmentation patterns.

Future Directions and Applications

Hexacosa-5,9,19-trienoic acid’s unique structure positions it as a candidate for:

• Drug delivery systems: Its long chain could enhance lipid nanoparticle stability.

• Anti-inflammatory therapies: PUFAs often modulate COX and LOX pathways.

• Nutraceuticals: Potential benefits in cardiovascular health require clinical validation.